molecular formula C22H29N5O4 B2480259 1-(3-methoxypropyl)-N-(3-morpholinopropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide CAS No. 900874-16-0

1-(3-methoxypropyl)-N-(3-morpholinopropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Cat. No. B2480259
CAS RN: 900874-16-0
M. Wt: 427.505
InChI Key: BGOIXFLRHFRLMH-UHFFFAOYSA-N
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Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a pyrrolo[1,2-a]pyrimidine ring . Pyrrolo[1,2-a]pyrimidines are important heterocycles in pharmaceuticals and agrochemicals .

Scientific Research Applications

Solid-Phase Synthesis

The compound’s solid-phase synthesis is noteworthy. A five-step route starting from resin-bound dimeric peptoids allows efficient access to 2,4,6,7-tetrasubstituted pyrrolo[2,3-d]pyrimidines . Researchers can further optimize this synthetic pathway for large-scale production and library generation.

Induction of Phase II Enzymes

Studies have identified “3-morpholinopropyl isothiocyanate” (a derivative of this compound) as a novel inducer of phase II enzymes. It activates the antioxidant response element (ARE) via ERK1/2- and JNK-dependent pathways . Investigating its potential as a chemopreventive agent or adjuvant therapy could be valuable.

Aggregation-Induced Emission Enhancement (AIEE)

Pyrrolo[1,2-a]pyrimidines, a class of compounds related to our target, exhibit unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties . Researchers can explore the AIEE behavior of our compound and its applications in materials science, sensors, or imaging.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many pyrrolo[1,2-a]pyrimidines exhibit pharmacological properties , but without specific information, it’s difficult to predict the mechanism of action of this compound.

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. Pyrrolo[1,2-a]pyrimidines are an active area of research due to their importance in pharmaceuticals and agrochemicals .

properties

IUPAC Name

6-(3-methoxypropyl)-N-(3-morpholin-4-ylpropyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H29N5O4/c1-30-13-5-10-26-18(21(28)23-7-4-8-25-11-14-31-15-12-25)16-17-20(26)24-19-6-2-3-9-27(19)22(17)29/h2-3,6,9,16H,4-5,7-8,10-15H2,1H3,(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGOIXFLRHFRLMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCCN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)NCCCN4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H29N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-methoxypropyl)-N-(3-morpholinopropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

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